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Compound of Interest

Compound Name: C18 Dihydroceramide-d3-1

Cat. No.: B8069928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for

C18 Dihydroceramide-d3-1, ensuring safe and effective laboratory use. As your trusted

partner in research, we are committed to providing value beyond the product itself by

prioritizing your safety and operational success.

Immediate Safety and Handling Precautions
C18 Dihydroceramide-d3-1, like its non-deuterated counterpart, is not classified as a

hazardous substance according to the Globally Harmonized System (GHS). However, it is

prudent to handle all laboratory chemicals with a degree of caution.

Personal Protective Equipment (PPE):

Standard laboratory PPE is required to minimize exposure and ensure safety.
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PPE Category Item Specification

Hand Protection Gloves
Nitrile or latex gloves should

be worn at all times.

Eye Protection Safety Glasses
Safety glasses with side

shields are mandatory.

Body Protection Lab Coat
A standard laboratory coat

should be worn.

General Handling Guidelines:

Avoid direct contact with skin and eyes.

Do not ingest or inhale the compound.

Work in a well-ventilated area. A fume hood is recommended when handling the powdered

form to avoid inhalation.

Wash hands thoroughly after handling, even if gloves were worn.[1][2]

Do not eat, drink, or smoke in the laboratory.[2]

Operational Plan: Preparation of Stock Solutions
C18 Dihydroceramide-d3-1 is typically used as an internal standard in mass spectrometry-

based lipidomics.[3] The following is a step-by-step guide for preparing a stock solution.

Materials:

C18 Dihydroceramide-d3-1 (solid)

Dimethyl sulfoxide (DMSO) or Ethanol (high purity)

Vortex mixer

Calibrated pipettes
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Appropriate vials for storage

Procedure:

Equilibration: Allow the vial of C18 Dihydroceramide-d3-1 to equilibrate to room

temperature before opening to prevent condensation.

Solvent Addition: Add the desired volume of solvent to the vial.

For DMSO: A stock solution of 0.5 mg/mL can be prepared.

For Ethanol: While specific quantitative data is not readily available, warming the ethanol

may be necessary to fully dissolve the compound. It is recommended to start with a small

volume of warmed ethanol and add more as needed to achieve the desired concentration.

Dissolution: Vortex the solution until the solid is completely dissolved. Gentle warming may

aid in dissolution, particularly with ethanol.

Storage: Store the stock solution at -20°C in a tightly sealed vial. For aqueous solutions of

similar compounds, it is not recommended to store them for more than one day.[4]

Experimental Protocol: Use as an Internal Standard
in LC-MS
This protocol outlines a general workflow for using C18 Dihydroceramide-d3-1 as an internal

standard for the quantification of ceramides in biological samples.[3][5]

Workflow:
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Caption: Experimental workflow for ceramide quantification using an internal standard.

Detailed Steps:

Sample Preparation: Prepare your biological samples (e.g., plasma, cell lysates, tissue

homogenates).

Internal Standard Spiking: Add a known amount of the C18 Dihydroceramide-d3-1 stock

solution to each sample. The amount should be consistent across all samples and calibration

standards.
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Lipid Extraction: Perform a lipid extraction to separate lipids from other cellular components.

A common method is protein precipitation followed by liquid-liquid extraction.

Solvent Evaporation: Dry the lipid extract under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried lipid extract in a solvent compatible with your LC-MS

system (e.g., a mixture of mobile phases).[3]

LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method. The

concentration of the endogenous ceramide is determined by comparing its peak area to the

peak area of the deuterated internal standard.[3]

Disposal Plan
As C18 Dihydroceramide-d3-1 is not considered hazardous waste, standard disposal

procedures for non-hazardous laboratory chemicals should be followed.

Solid Waste:

Unused solid C18 Dihydroceramide-d3-1 can be disposed of in the regular laboratory trash.

[6][7]

It is recommended to place the solid waste in a sealed container to prevent it from becoming

airborne.

Liquid Waste:

Small quantities of solutions containing C18 Dihydroceramide-d3-1 in organic solvents (like

DMSO or ethanol) should be collected in a designated non-halogenated solvent waste

container for proper disposal according to your institution's guidelines.

Do not pour organic solvent solutions down the drain.

Empty Containers:

Empty vials that contained C18 Dihydroceramide-d3-1 should be rinsed with an appropriate

solvent. The rinsate should be collected as chemical waste.
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After rinsing, the empty container can be disposed of in the regular trash. Deface the label

before disposal.[6][8]

Quantitative Data Summary
The following table summarizes the key quantitative information for C18 Dihydroceramide-d3-
1.

Property Value

Molecular Formula C₃₆H₇₀D₃NO₃

Molecular Weight 571.0 g/mol

Physical State Solid

Long-term Storage -20°C

Stability at -20°C ≥ 4 years

Solubility in DMSO 0.5 mg/mL

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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